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Compound of Interest

Cyclobutanecarbonyl
Compound Name: o
isothiocyanate

Cat. No.: B060450

Disclaimer: A specific Safety Data Sheet (SDS) for cyclobutanecarbonyl isothiocyanate is
not publicly available. This guide has been compiled using data from structurally analogous
compounds, namely allyl isothiocyanate, cyclohexyl isothiocyanate, and cyclopentyl
isothiocyanate, as well as general safety protocols for handling reactive and uncharacterized
chemical compounds. The information herein should be used as a preliminary guide for risk
assessment and is not a substitute for a compound-specific SDS. All laboratory work should be
conducted with the utmost caution and under the supervision of qualified personnel.

Hazard Identification and Classification

Based on analogous isothiocyanate compounds, cyclobutanecarbonyl isothiocyanate is
anticipated to be a hazardous substance. The primary hazards are expected to be:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

o Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[1][3] Isothiocyanates
are known skin irritants and sensitizers.[3][4]

o Eye Damage/Irritation: Causes serious eye damage.[1][3] It is expected to be a lachrymator,
a substance that causes tearing.[1][2]

» Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if
inhaled.[3][4]
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o Reactivity: Moisture-sensitive.[1] Reacts with water, acids, strong oxidizing agents, strong

bases, alcohols, and amines.[1]

Physical and Chemical Properties (Inferred)

Quantitative data for cyclobutanecarbonyl isothiocyanate is not available. The following

table summarizes data from analogous compounds to provide an estimated profile.

Cyclobutaneca

S A Allyl Cyclohexyl Cyclopentyl rbonyl
roper
S Isothiocyanate Isothiocyanate Isothiocyanate chloride
(Precursor)
Colorless to
A | I " Colorless Colorless Liquid[7]
earance ale-yellow oi iqui
PP p _ Y Y liquid[1] liquid[2][6] a
liquid[5]
Irritating, N N
Odor Not specified Pungent[2] Not specified
pungent[5]
- _ 152 °C (300 °F) N 94-95°C @ 15 60 °C /50
Boiling Point Not specified
[5] mmHg[6] mmHg[7]
] 46 °C (114.8 °F) N - 37 °C (98.6 °F) -
Flash Point Not specified Not specified
[5] closed cup[7]
Molecular
C4H5NS[5] C7H11INS[1] C6HIONS C5H7CIO[7]
Formula
N Insoluble in N B
Solubility Water soluble[1] Not specified Not specified
water[5]

Toxicological Information (Based on Analogues)

No specific toxicological data exists for cyclobutanecarbonyl isothiocyanate. The data below

for related compounds indicates a high potential for toxicity.
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Compound

Hazard Classification

Key Findings

Allyl Isothiocyanate

Acute Toxicity (Oral, Dermal,
Inhalation)[8], Skin
Corrosion/Irritation[8], Serious

Eye Damage[8]

Fatal in contact with skin or if
inhaled.[8] Causes severe skin
burns and eye damage.[8]
Very toxic to aquatic life with

long-lasting effects.[8]

Cyclohexyl Isothiocyanate

Acute Toxicity (Oral, Dermal,
Inhalation)[1], Skin
Corrosion/Irritation (Category
1B)[1], Serious Eye Damage
(Category 1)[1]

Harmful if swallowed, in
contact with skin, or if inhaled.
[1] Causes severe skin burns
and eye damage.[1] May
cause allergy or asthma

symptoms.[3][4]

Cyclopentyl Isothiocyanate

Acute Toxicity (Oral, Dermal,
Inhalation)[2], Skin Irritation
(Category 2)[2], Serious Eye
Irritation (Category 2)[2]

Harmful if swallowed, in
contact with skin, or if inhaled.
[2] Causes skin and serious
eye irritation.[2] May cause

respiratory irritation.[2]

Experimental Protocols
Standard Operating Procedure for Safe Handling

Given the anticipated hazards, a stringent protocol is required when working with

cyclobutanecarbonyl isothiocyanate.

* Risk Assessment: Before any experiment, conduct a thorough risk assessment.[9][10] Since

the hazards are not fully known, treat the compound as highly toxic and reactive.[3]

e Engineering Controls: All manipulations must be performed in a certified chemical fume hood

to avoid inhalation of vapors.[3] Ensure that a safety shower and eyewash station are

immediately accessible.[5]

» Personal Protective Equipment (PPE):

o Eye Protection: ANSI Z87.1-compliant safety goggles and a face shield are mandatory.[3]
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o Hand Protection: Use chemically resistant gloves (e.qg., nitrile or neoprene).[3] Inspect
gloves before each use and change them frequently.

o Body Protection: A flame-resistant lab coat and closed-toe shoes are required.[3]

e Handling:

[e]

Avoid all personal contact, including inhalation.[11]

o

Use the smallest quantities possible for the experiment.

[¢]

Keep the container tightly closed when not in use and store in a cool, dry, well-ventilated
area away from incompatible materials.[11]

[¢]

Use spark-proof tools and ground all equipment to prevent static discharge.[8]
o Waste Disposal:
o All waste materials containing the compound must be treated as hazardous waste.

o Collect residues in a labeled, sealed container for disposal according to institutional and
local regulations.[8] Do not pour down the drain.[3]

Emergency Protocol for Chemical Spills

Prompt and appropriate action is critical in the event of a spill.[8]
e Immediate Actions:
o Alert all personnel in the immediate area and evacuate if necessary.[11]

o If the spill is large, flammable, or involves a highly toxic material, call emergency services
immediately (911).[5][8]

e For Minor Spills (<100 mL, contained in a fume hood):

o Ensure proper PPE is worn before attempting cleanup.
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o Prevent the spread of the liquid using an inert absorbent material such as vermiculite,
sand, or cat litter.[11] Do not use combustible materials like paper towels.

o Carefully scoop the absorbent material into a labeled, sealable container for hazardous
waste disposal.[2]

o Decontaminate the spill area with a suitable solvent, followed by soap and water.[1]

e For Major Spills (>100 mL or outside a fume hood):
o Evacuate the laboratory immediately and close the doors.[5]
o Prevent entry to the area.[5]

o Notify the institutional environmental health and safety (EHS) office and emergency
responders.[12]

o Provide responders with the identity of the spilled material and any known hazard
information.

Visual Workflows
Risk Assessment for Novel Compounds

Caption: A logical workflow for assessing and mitigating risks before handling a novel chemical.

Emergency Response to a Chemical Spill

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.purdue.edu/ehps/rem/environmental-programs/waste/unknown.html
https://www.kent.edu/compliance/lab-safety-plan-accident-emergencies-and-chemical-spills
https://www.kent.edu/compliance/lab-safety-plan-accident-emergencies-and-chemical-spills
https://www.chemkleancorp.com/how-to-clean-chemical-spill/
https://www.acs.org/content/dam/acsorg/policy/publicpolicies/sustainability/chemicalsmanagement/chemical-risk-assessment.pdf
https://www.binghamton.edu/operations/policies/policy-1005.html
https://www.wpi.edu/offices/environmental-health-safety/laboratory/risk-assessment
https://www.wpi.edu/offices/environmental-health-safety/laboratory/risk-assessment
https://chemtl.york.ac.uk/safety/risk-assessments
https://www.uwa.edu.au/about/campus-services/safety/hazards-incidents-and-emergencies/emergency-procedures/laboratory-emergency-response-procedures
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.benchchem.com/product/b060450#health-and-safety-information-for-cyclobutanecarbonyl-isothiocyanate
https://www.benchchem.com/product/b060450#health-and-safety-information-for-cyclobutanecarbonyl-isothiocyanate
https://www.benchchem.com/product/b060450#health-and-safety-information-for-cyclobutanecarbonyl-isothiocyanate
https://www.benchchem.com/product/b060450#health-and-safety-information-for-cyclobutanecarbonyl-isothiocyanate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b060450?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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